Cas no 2680860-24-4 (2-N-(3-nitropyridin-2-yl)acetamidoacetic acid)

• Product Name: 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid
• CAS No: 2680860-24-4
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 5650997
• PubChem ID: 165913740
• Update Time: 2025-10-29

2-N-(3-nitropyridin-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680860-24-4
• EN300-28276581
• 2-[N-(3-nitropyridin-2-yl)acetamido]acetic acid
• 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid

• Inchi： 1S/C9H9N3O5/c1-6(13)11(5-8(14)15)9-7(12(16)17)3-2-4-10-9/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： FKEKYQCOWXZMGP-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05422040g/mol
• Monoisotopic Mass: 239.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid

2-N-(3-Nitropyridin-2-yl)Acetamidoacetic Acid: A Comprehensive Overview

The compound with CAS No. 2680860-24-4, commonly referred to as 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, combining elements of pyridine, nitro groups, and amino acids, making it a fascinating subject for both academic and industrial research.

Recent studies have highlighted the importance of nitro-substituted pyridines in various chemical reactions. The presence of the nitro group in the pyridine ring introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. This property makes 3-nitropyridin-2-yl derivatives highly valuable in synthesizing bioactive compounds. For instance, researchers have explored the use of such derivatives in designing inhibitors for kinase enzymes, which are crucial targets in cancer therapy.

The integration of an acetamidoacetic acid moiety further enhances the versatility of this compound. Acetamidoacetic acid is known for its role in metabolic processes and has been utilized in the development of amino acid-based drugs. The combination of this moiety with a nitro-substituted pyridine ring creates a hybrid structure that exhibits promising pharmacokinetic properties. Recent findings suggest that this compound may possess anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders.

In terms of synthesis, the preparation of 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid involves a multi-step process that requires precise control over reaction conditions. The key steps include the nitration of pyridine derivatives, followed by coupling reactions to introduce the acetamidoacetic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound. These advancements underscore the importance of green chemistry principles in modern drug discovery.

The structural elucidation of this compound has been facilitated by state-of-the-art analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided insights into the spatial arrangement of atoms, which is critical for understanding its biological interactions. For example, computational studies have revealed that the molecule exhibits favorable binding affinities towards certain protein targets, further validating its potential as a therapeutic agent.

Beyond its pharmacological applications, acetamidoacetic acid derivatives are also being explored in materials science. Their ability to form stable complexes with metal ions makes them suitable candidates for designing coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating nitro-substituted pyridines into MOFs can enhance their catalytic activity and stability under harsh conditions.

In conclusion, CAS No 2680860-24-4, or 2-N-(3-nitropyridin-2-yl)acetamidoacetic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, derived from the combination of nitro-substituted pyridines and amino acids, positions it as a promising candidate for drug development and materials innovation. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both medicinal chemistry and materials science.